Cas no 2411200-71-8 (N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide)

• Product Name: N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide
• CAS No: 2411200-71-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5683426
• PubChem ID: 146106049
• Update Time: 2025-05-24

N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26574782
• 2411200-71-8
• N-[2-(4-Methoxy-N-methylanilino)ethyl]-N-methylprop-2-enamide
• N-{2-[(4-methoxyphenyl)(methyl)amino]ethyl}-N-methylprop-2-enamide
• N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide

• Inchi： 1S/C14H20N2O2/c1-5-14(17)16(3)11-10-15(2)12-6-8-13(18-4)9-7-12/h5-9H,1,10-11H2,2-4H3
• InChI Key： YYTDITDVRCSNFP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)CCN(C(C=C)=O)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Additional information on N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide

Comprehensive Overview of N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide (CAS No. 2411200-71-8)

N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide, with the CAS number 2411200-71-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a methoxyphenyl group, an aminoethyl backbone, and a prop-2-enamide moiety. Its structural complexity makes it a subject of interest for researchers exploring novel bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry.

The compound's chemical properties are characterized by its moderate polarity due to the presence of both hydrophilic (e.g., amide) and hydrophobic (e.g., methoxyphenyl) functional groups. This balance enhances its potential for bioavailability and membrane permeability, critical factors in drug development. Recent studies have highlighted its role as a potential intermediate in synthesizing targeted therapeutics, especially for neurological and metabolic disorders. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for small-molecule inhibitors or receptor modulators.

In the context of current trends, N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide aligns with the growing demand for precision medicine and personalized therapies. Its modular structure allows for derivatization, making it a versatile scaffold for high-throughput screening (HTS) campaigns. Laboratories focusing on AI-driven drug design often leverage such compounds to train predictive models for molecular docking and virtual screening. This synergy between experimental and computational approaches underscores its relevance in modern biopharmaceutical innovation.

From a synthetic perspective, the compound's CAS No. 2411200-71-8 serves as a key identifier for procurement and regulatory compliance. Its synthesis typically involves multi-step organic reactions, including amide coupling and reductive amination, with stringent controls to ensure purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its identity and quality. These protocols are critical for researchers aiming to reproduce results or scale up production for preclinical studies.

Environmental and safety considerations are also paramount when handling N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide. While not classified as hazardous, standard laboratory practices—such as using personal protective equipment (PPE) and proper ventilation—are recommended. The compound's stability under various pH and temperature conditions is an active area of investigation, particularly for formulation scientists optimizing drug delivery systems.

In summary, N-{2-(4-methoxyphenyl)(methyl)aminoethyl}-N-methylprop-2-enamide (CAS No. 2411200-71-8) represents a promising candidate for advancing pharmacological research. Its structural versatility, combined with emerging applications in computational chemistry and therapeutic development, positions it at the forefront of scientific inquiry. As the demand for novel drug candidates grows, this compound is poised to play a pivotal role in shaping the future of biomedical science.